3-[(2-Oxoquinoxalin-1-yl)methyl]benzonitrile

• IUPAC Name: 3-[(2-oxoquinoxalin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C16H11N3O/c17-9-12-4-3-5-13(8-12)11-19-15-7-2-1-6-14(15)18-10-16(19)20/h1-8,10H,11H2
• InChI Key: MAWISOUEGFAHQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=O)N2CC3=CC(=CC=C3)C#N
• Molecular Formula: C16H11N3O
• Molecular Weight: 261.28 g/mol

Description

3-[(2-Oxoquinoxalin-1-yl)methyl]benzonitrile, commonly known as OQBN, is a chemical compound that has been widely used in scientific research for its unique properties. It is a heterocyclic compound that contains both quinoxaline and benzene rings, and has a nitrile group attached to the benzene ring. OQBN has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience.

Mechanism of Action

OQBN inhibits the activity of MAO-A by binding to the enzyme's active site. This leads to an increase in the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which can have a positive effect on mood and behavior. OQBN has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
OQBN has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of MAO-A, it has been shown to have anti-inflammatory and analgesic properties. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using OQBN in lab experiments is its potency as an MAO-A inhibitor. It has been shown to be more potent than other commonly used MAO-A inhibitors such as clorgyline and moclobemide. However, one limitation of using OQBN is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are a number of future directions for research on OQBN. One area of interest is its potential as a treatment for depression and other mood disorders. Another area of interest is its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of OQBN, and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of OQBN involves the reaction of 2-chloro-1-(chloromethyl)benzene with 2-aminoquinoxaline in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with sodium cyanide to form the nitrile group. The final product is obtained by purification through column chromatography. The yield of OQBN is typically around 50%.

Scientific Research Applications

OQBN has been extensively used in scientific research for its unique properties. It is a potent inhibitor of the enzyme monoamine oxidase A (MAO-A), which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. OQBN has been studied for its potential applications in the treatment of various neurological disorders, including depression, anxiety, and Parkinson's disease.